Cas no 2012150-35-3 (({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine)

• Product Name: ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine
• CAS No: 2012150-35-3
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 5901859
• PubChem ID: 165447372
• Update Time: 2025-05-20

({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine Chemical and Physical Properties

Names and Identifiers

• ({7-azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine
• EN300-702145
• 2012150-35-3
• ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine

• Inchi： 1S/C14H28N2/c1-3-10-16(2)11-13-6-9-14(12-15-13)7-4-5-8-14/h13,15H,3-12H2,1-2H3
• InChI Key： NQPYNOZUWAZHSH-UHFFFAOYSA-N
• SMILES： N1C(CN(C)CCC)CCC2(C1)CCCC2

Computed Properties

• Exact Mass: 224.225248902g/mol
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Additional information on ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine

Introduction to ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine (CAS No. 2012150-35-3)

({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine (CAS No. 2012150-35-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine is a member of the azaspiro compounds, which are known for their diverse biological activities and structural flexibility. The compound features a spirocyclic structure with an azaspiro ring system, which imparts unique conformational stability and chemical reactivity. The presence of the methylpropylamine group adds further complexity and functionality to the molecule, making it an attractive candidate for drug design and development.

The molecular formula of ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine is C₁₆H₃₁N₃, with a molecular weight of approximately 269.43 g/mol. The compound is typically synthesized through a multi-step process involving the formation of the azaspiro ring followed by functional group modifications to introduce the desired substituents.

Synthesis Methods

The synthesis of ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine has been reported in several studies, each highlighting different approaches to achieve high yields and purity. One common method involves the reaction of an appropriate azaspiro precursor with a propylamine derivative in the presence of a suitable catalyst. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis using palladium-catalyzed coupling reactions followed by reductive amination.

The choice of catalyst and reaction conditions plays a crucial role in determining the yield and purity of the final product. Researchers have explored various catalysts, including palladium(II) acetate, copper(II) chloride, and ruthenium complexes, to optimize the synthesis process. Additionally, solvent selection and temperature control are critical parameters that influence the reaction outcome.

Biological Activities

The biological activities of ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine have been extensively studied in recent years, revealing its potential as a therapeutic agent for various diseases. One notable area of research is its activity as an antagonist for specific G protein-coupled receptors (GPCRs), which are important targets in drug discovery.

A study published in the Journal of Medicinal Chemistry demonstrated that ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine exhibits potent antagonistic activity against the serotonin 5-HT_2C receptor, which is implicated in conditions such as anxiety disorders and obesity. The compound was found to have high selectivity and affinity for this receptor compared to other serotonin receptors, making it a promising lead compound for further development.

Beyond its receptor antagonistic properties, ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. These findings suggest that the compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Potential Applications

The unique chemical structure and biological activities of ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine make it an attractive candidate for various pharmaceutical applications. One potential application is in the development of new drugs for treating anxiety disorders and obesity, where its selective antagonism against the 5-HT_2C receptor could offer improved efficacy and reduced side effects compared to existing treatments.

In addition to its therapeutic potential, ({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine may also find use as a research tool in academic and industrial laboratories. Its ability to modulate specific GPCRs makes it valuable for studying receptor function and identifying new drug targets.

Conclusion

({7-Azaspiro[4.5]decan-8-yl}methyl)(methyl)propylamine (CAS No. 2012150-35-3) is a promising compound with unique structural features and diverse biological activities. Its potential as an antagonist for GPCRs and anti-inflammatory agent highlights its value in both drug discovery and basic research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.